Cas no 1879360-06-1 (3-Isoxazolemethanesulfonamide, N-methyl-)
3-Isoxazolemethanesulfonamide, N-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 3-Isoxazolemethanesulfonamide, N-methyl-
-
- MDL: MFCD30487847
- Inchi: 1S/C5H8N2O3S/c1-6-11(8,9)4-5-2-3-10-7-5/h2-3,6H,4H2,1H3
- InChI Key: KAVHLXUUPSOAAY-UHFFFAOYSA-N
- SMILES: O1C=CC(CS(NC)(=O)=O)=N1
3-Isoxazolemethanesulfonamide, N-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-321464-0.05g |
N-methyl-1-(1,2-oxazol-3-yl)methanesulfonamide |
1879360-06-1 | 90.0% | 0.05g |
$245.0 | 2025-03-19 | |
| Enamine | EN300-321464-0.1g |
N-methyl-1-(1,2-oxazol-3-yl)methanesulfonamide |
1879360-06-1 | 90.0% | 0.1g |
$366.0 | 2025-03-19 | |
| Enamine | EN300-321464-0.25g |
N-methyl-1-(1,2-oxazol-3-yl)methanesulfonamide |
1879360-06-1 | 90.0% | 0.25g |
$524.0 | 2025-03-19 | |
| Enamine | EN300-321464-0.5g |
N-methyl-1-(1,2-oxazol-3-yl)methanesulfonamide |
1879360-06-1 | 90.0% | 0.5g |
$824.0 | 2025-03-19 | |
| Enamine | EN300-321464-1.0g |
N-methyl-1-(1,2-oxazol-3-yl)methanesulfonamide |
1879360-06-1 | 90.0% | 1.0g |
$1057.0 | 2025-03-19 | |
| Enamine | EN300-321464-2.5g |
N-methyl-1-(1,2-oxazol-3-yl)methanesulfonamide |
1879360-06-1 | 90.0% | 2.5g |
$2071.0 | 2025-03-19 | |
| Enamine | EN300-321464-5.0g |
N-methyl-1-(1,2-oxazol-3-yl)methanesulfonamide |
1879360-06-1 | 90.0% | 5.0g |
$3065.0 | 2025-03-19 | |
| Enamine | EN300-321464-10.0g |
N-methyl-1-(1,2-oxazol-3-yl)methanesulfonamide |
1879360-06-1 | 90.0% | 10.0g |
$4545.0 | 2025-03-19 | |
| Enamine | EN300-321464-1g |
N-methyl-1-(1,2-oxazol-3-yl)methanesulfonamide |
1879360-06-1 | 90% | 1g |
$1057.0 | 2023-09-04 | |
| Enamine | EN300-321464-5g |
N-methyl-1-(1,2-oxazol-3-yl)methanesulfonamide |
1879360-06-1 | 90% | 5g |
$3065.0 | 2023-09-04 |
3-Isoxazolemethanesulfonamide, N-methyl- Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on 3-Isoxazolemethanesulfonamide, N-methyl-
Professional Introduction to Compound with CAS No. 1879360-06-1 and Product Name: 3-Isoxazolemethanesulfonamide, N-methyl
The compound with the CAS number 1879360-06-1 and the product name 3-Isoxazolemethanesulfonamide, N-methyl represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the isoxazole class of heterocyclic molecules, which have garnered considerable attention due to their diverse biological activities and structural versatility. The presence of a sulfonamide group and a methyl-substituted nitrogen in the molecule imparts unique chemical properties that make it a promising candidate for further research and development.
In recent years, there has been a growing interest in isoxazole derivatives as they exhibit a wide range of pharmacological effects. These compounds have shown potential in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The specific structure of 3-Isoxazolemethanesulfonamide, N-methyl, characterized by its isoxazole ring fused with a sulfonamide moiety, suggests that it may interact with biological targets in novel ways. This interaction could lead to the development of new drugs with improved efficacy and reduced side effects.
One of the most compelling aspects of this compound is its potential as a scaffold for drug design. The isoxazole ring is known for its ability to mimic natural products and bioactive molecules, making it an ideal platform for medicinal chemists. The sulfonamide group further enhances its pharmacological profile by providing a site for hydrogen bonding and electrostatic interactions with biological targets. These features make 3-Isoxazolemethanesulfonamide, N-methyl a valuable tool for understanding the structure-activity relationships (SAR) in drug discovery.
Recent studies have highlighted the importance of sulfonamide derivatives in medicinal chemistry. These compounds have been shown to exhibit potent activity against various diseases due to their ability to modulate enzyme activity and receptor binding. For instance, sulfonamides have been widely used in antibiotics and anticonvulsant drugs. The incorporation of an isoxazole ring into these molecules can further enhance their biological activity by improving solubility and metabolic stability. This has led to increased interest in exploring new derivatives of this class.
The synthesis of 3-Isoxazolemethanesulfonamide, N-methyl involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the isoxazole ring typically involves cyclization reactions, while the sulfonamide group is usually formed through nucleophilic substitution or condensation reactions. The methyl substitution on the nitrogen atom can be achieved through various methods, including alkylation reactions. Each step in the synthesis must be carefully optimized to ensure high yield and purity, which are crucial for pharmaceutical applications.
Once synthesized, the compound undergoes rigorous testing to evaluate its pharmacological properties. This includes in vitro assays to assess its activity against various biological targets, as well as pharmacokinetic studies to determine its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies are essential for understanding how the compound behaves in vivo and for identifying potential toxicity issues.
In vivo studies are also conducted to evaluate the efficacy and safety of 3-Isoxazolemethanesulfonamide, N-methyl in animal models. These studies help researchers determine whether the compound can translate into effective treatments for human diseases. If preliminary results are promising, further preclinical studies may be conducted before human clinical trials can begin. These trials are necessary to confirm that the compound is safe and effective for use in patients.
The potential applications of 3-Isoxazolemethanesulfonamide, N-methyl are broad and span multiple therapeutic areas. For example, its anti-inflammatory properties make it a candidate for treating conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its antimicrobial activity could lead to new treatments for bacterial infections that have become resistant to existing antibiotics. The compound's ability to interact with cancer-related targets also suggests that it may have applications in oncology.
The development of new drugs is a complex process that requires collaboration between chemists, biologists, pharmacologists, and clinicians. Each discipline plays a crucial role in ensuring that new compounds like 3-Isoxazolemethanesulfonamide, N-methyl are safe and effective for patient use. Advances in computational chemistry and high-throughput screening technologies have accelerated drug discovery by allowing researchers to rapidly test thousands of compounds for biological activity.
As research continues in this field, it is likely that more derivatives of isoxazole will be discovered with novel therapeutic applications. The structural features of these compounds make them versatile tools for drug design, offering opportunities to develop treatments for a wide range of diseases. The work being done with compounds like 3-Isoxazolemethanesulfonamide, N-methyl represents an important step forward in pharmaceutical innovation.
1879360-06-1 (3-Isoxazolemethanesulfonamide, N-methyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)